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Compound of Interest

Compound Name: 2-Methoxydodecane

Cat. No.: B15425560

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific CAS (Chemical Abstracts Service) Registry Number for 2-
Methoxydodecane could not be readily identified in available public databases. This guide
provides data on the closely related isomer, 1-Methoxydodecane, and outlines a general
synthetic protocol for 2-Methoxydodecane.

Introduction

2-Methoxydodecane is a long-chain aliphatic ether. While specific data for this compound is
sparse, its structural isomer, 1-Methoxydodecane, provides a useful proxy for understanding its
general physicochemical properties. Long-chain alkyl ethers are of interest in various fields,
including their use as surfactants, in the formulation of cosmetics, and as potential bioactive
molecules.[1] Some long-chain fatty acids containing ether linkages have shown antibacterial
and fungicidal activities.[2]

Physicochemical Properties

The following table summarizes the known physicochemical properties of the related isomer, 1-
Methoxydodecane (CAS No. 3482-63-1).[3][4] These values are expected to be similar for 2-
Methoxydodecane.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15425560?utm_src=pdf-interest
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32567153/
https://pubmed.ncbi.nlm.nih.gov/17805669/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C13H28O/c1-3-4-5-6-7-8-9-10-11-12-13-14-2/h3-13H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxydodecane
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/product/b15425560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15425560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

3482-63-1 (for 1-

CAS Number [3]
Methoxydodecane)

Molecular Formula Ci3H280 [3]

Molecular Weight 200.36 g/mol [3]

IUPAC Name 1-methoxydodecane [4]

Methyl dodecyl ether, 1-
Synonyms [3]
Dodecanol methyl ether

Kovats Retention Index 1424.1 (non-polar) [4]

Experimental Protocol: Synthesis of 2-
Methoxydodecane via Williamson Ether Synthesis

The Williamson ether synthesis is a versatile and widely used method for the preparation of
ethers.[5][6][7] This reaction proceeds via an Sn2 mechanism, involving the reaction of an
alkoxide with a primary or secondary alkyl halide.[5][8] For the synthesis of 2-
Methoxydodecane, two primary routes are feasible. The preferred route involves the use of a
methyl halide and the alkoxide of 2-dodecanol to minimize competing elimination reactions that
can occur with secondary alkyl halides.[5][9]

Route A (Preferred): From 2-Dodecanol and a Methyl Halide
Materials:

2-Dodecanol

Sodium hydride (NaH) or other strong base

Methyl iodide (CHsl) or other methyl halide

Anhydrous aprotic solvent (e.qg., Tetrahydrofuran (THF), Dimethylformamide (DMF))[10]

Apparatus for reflux with an inert atmosphere (e.g., Nitrogen or Argon)
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Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,
dissolve 2-dodecanol in the anhydrous solvent.

¢ Slowly add sodium hydride to the solution at 0 °C to form the sodium 2-dodecanoxide. The
evolution of hydrogen gas should be observed.

¢ Once the hydrogen evolution ceases, slowly add methyl iodide to the reaction mixture.

o Heat the reaction mixture to reflux and monitor the reaction progress using an appropriate
technique (e.g., Thin Layer Chromatography (TLC) or Gas Chromatography (GC)).

e Upon completion, cool the reaction to room temperature and quench any remaining sodium
hydride by the slow addition of water or ethanol.

o Perform an aqueous workup by adding water and extracting the product with a suitable
organic solvent (e.g., diethyl ether or ethyl acetate).

o Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

 Purify the crude product by fractional distillation or column chromatography to obtain pure 2-
Methoxydodecane.

Route B: From 2-Halododecane and Sodium Methoxide

This route is generally less favored due to the potential for elimination side-products with the
secondary alkyl halide.[5][9]

Materials:
e 2-Bromododecane or 2-Chlorododecane
e Sodium methoxide (NaOCH?s)

e Anhydrous methanol or an aprotic polar solvent
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Procedure:

Dissolve the 2-halododecane in the chosen solvent in a round-bottom flask.

Add sodium methoxide to the solution.

Heat the mixture to reflux and monitor the reaction.

Follow the workup and purification steps as described in Route A.

Diagrams

2-Dodecanol Deprotonation
>
>
Sodium 2-Dodecanoxide T
Sodium Hydride (NaH) T .
2-Methoxydodecane Sodium lodide (Nal)

Methyl lodide (CH3I)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of 2-Methoxydodecane.

Biological Relevance and Safety

While specific toxicological data for 2-Methoxydodecane is not available, general information
on related long-chain alkyl ethers can provide some insight. Alkyl glyceryl ethers are known to
function as skin-conditioning agents in cosmetics and have been deemed safe for such uses
based on animal toxicity and clinical data, which indicate low dermal absorption.[11][12][13]
Some studies suggest that alkyl glycerol ethers may have hematopoietic and
immunostimulating properties.[14] Additionally, certain long-chain ether lipids have been
investigated for their role in cellular processes and their potential as therapeutic agents.[14]
Polyoxyalkylene alkyl ethers are noted to be readily biodegradable and unlikely to persist in the
environment or bioaccumulate.[15] However, concentrated forms of some long-chain ethers
can cause skin and eye irritation.[15] Standard laboratory safety precautions should be
followed when handling any chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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